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Compound of Interest

Compound Name: Bromomethylenecyclohexane

CAS No.: 1121-49-9

Cat. No.: B072221

Get Quote

In the landscape of pharmaceutical research and drug development, the precise structural

elucidation of novel molecular entities is paramount. Bromomethylenecyclohexane, a

versatile building block in organic synthesis, presents a unique spectroscopic profile that, when

expertly interpreted, provides unambiguous confirmation of its structure. This guide offers an in-

depth analysis of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data for bromomethylenecyclohexane, grounded in fundamental

principles and practical insights for the modern researcher.

The Structural Significance of
Bromomethylenecyclohexane
Bromomethylenecyclohexane (C₇H₁₁Br) is a functionalized cycloalkane with an exocyclic

double bond.[1] This structural motif is of significant interest in medicinal chemistry, offering a

scaffold for the introduction of various pharmacophores. The bromine atom provides a reactive

handle for a multitude of chemical transformations, including nucleophilic substitutions and

cross-coupling reactions, making it a valuable intermediate in the synthesis of complex
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molecular architectures. Accurate spectroscopic characterization is the cornerstone of ensuring

the purity and identity of this key starting material, thereby guaranteeing the integrity of

subsequent synthetic steps.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Detailed Portrait of the Molecular Framework
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules in solution. By probing the magnetic properties of atomic nuclei, NMR provides

detailed information about the chemical environment, connectivity, and stereochemistry of a

molecule.

¹H NMR Spectroscopy: Mapping the Proton Environment
While a publicly available ¹H NMR spectrum for bromomethylenecyclohexane is not readily

found in the searched literature, we can predict its key features based on the chemical

structure and data from similar compounds. The proton NMR spectrum is expected to be

complex due to the conformational flexibility of the cyclohexane ring and the presence of

multiple, distinct proton environments.

Expected Chemical Shifts and Multiplicities:
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Protons
Expected Chemical
Shift (δ, ppm)

Multiplicity Rationale

=CH₂ (vinylic) 5.5 - 6.0
Singlet (or two closely

spaced doublets)

The two protons on

the exocyclic double

bond are

diastereotopic and

would ideally appear

as two distinct signals.

However, they may

appear as a singlet if

the chemical shift

difference is small.

Their deshielded

nature is due to the

sp² hybridization of

the carbon and the

anisotropic effect of

the double bond.

-CH₂- (allylic, adjacent

to C=)
~2.2 - 2.5 Multiplet

These protons are in

an allylic position,

which slightly

deshields them. They

will be coupled to the

adjacent methylene

protons.

-CH₂- (cyclohexyl) ~1.5 - 1.8 Multiplet

These are the

standard methylene

protons of the

cyclohexane ring. The

broad multiplet arises

from complex spin-

spin coupling with

neighboring protons.
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The interpretation of the ¹H NMR spectrum requires careful consideration of the chair-like

conformations of the cyclohexane ring, which can lead to broadening of signals at room

temperature. Variable temperature NMR studies could potentially resolve some of the complex

multiplets by slowing down the rate of conformational exchange.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton
The ¹³C NMR spectrum provides a direct count of the number of unique carbon atoms in a

molecule and offers valuable information about their hybridization and chemical environment.

The following table summarizes the expected and reported ¹³C NMR data for

bromomethylenecyclohexane.[1]

Carbon Atom
Expected Chemical Shift
(δ, ppm)

Rationale

C=CH₂ (quaternary) 140 - 150

The sp² hybridized carbon of

the exocyclic double bond,

being quaternary, will be

significantly deshielded.

=CH₂ (vinylic) 110 - 120

The sp² hybridized methylene

carbon of the exocyclic double

bond.

C-Br 30 - 40

The carbon atom directly

attached to the electronegative

bromine atom is deshielded.

-CH₂- (cyclohexyl) 25 - 35

The sp³ hybridized methylene

carbons of the cyclohexane

ring. Multiple signals are

expected due to their different

positions relative to the double

bond and bromine atom.

The presence of a quaternary carbon signal in the downfield region is a key diagnostic feature

for the exocyclic double bond.
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Infrared (IR) Spectroscopy: Identifying Key
Functional Groups
Infrared spectroscopy is a rapid and effective technique for identifying the presence of specific

functional groups within a molecule. For bromomethylenecyclohexane, the IR spectrum will

be characterized by vibrations associated with the C=C double bond, C-H bonds, and the C-Br

bond.

Functional Group
Expected
Wavenumber
(cm⁻¹)

Vibration Type Significance

=C-H 3080 - 3010 Stretching

Confirms the

presence of vinylic C-

H bonds.

C-H (sp³) 2950 - 2850 Stretching

Characteristic of the

C-H bonds in the

cyclohexane ring.

C=C 1650 - 1600 Stretching

A key indicator of the

carbon-carbon double

bond. The exocyclic

nature may shift this

peak to the lower end

of the range.

C-Br 650 - 550 Stretching

Confirms the

presence of the

carbon-bromine bond.

The absence of a strong, broad absorption around 3300 cm⁻¹ (characteristic of O-H) and a

sharp absorption around 1700 cm⁻¹ (characteristic of C=O) would confirm the purity of the

sample from common oxygenated impurities.

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation Patterns
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Mass spectrometry provides crucial information about the molecular weight of a compound and

its fragmentation behavior upon ionization, which can be used to deduce its structure. For

bromomethylenecyclohexane, electron ionization (EI) would likely be employed.

Key Features of the Mass Spectrum:

Molecular Ion Peak (M⁺): The molecular ion peak is expected to appear as a pair of peaks of

nearly equal intensity at m/z 174 and 176. This is due to the natural isotopic abundance of

bromine (⁷⁹Br and ⁸¹Br are present in an approximately 1:1 ratio).[1]

Key Fragmentation Pathways: The fragmentation of bromomethylenecyclohexane will be

driven by the stability of the resulting carbocations.

Loss of Bromine: A prominent peak will be observed at m/z 95, corresponding to the loss

of a bromine radical ([M-Br]⁺). This fragment represents the stable methylenecyclohexyl

cation.

Loss of HBr: A peak at m/z 94, corresponding to the loss of a molecule of hydrogen

bromide, is also expected.

Cyclohexane Ring Fragmentation: Further fragmentation of the C₇H₁₁⁺ ion (m/z 95) will

lead to smaller fragments characteristic of the cyclohexane ring, such as the loss of

ethylene (C₂H₄) to give a peak at m/z 67.

The following Graphviz diagram illustrates the primary fragmentation pathway.

[C₇H₁₁Br]⁺˙
m/z 174/176

[C₇H₁₁]⁺
m/z 95

- •Br [C₅H₇]⁺
m/z 67

- C₂H₄

Click to download full resolution via product page

Caption: Primary fragmentation of bromomethylenecyclohexane in EI-MS.

Experimental Protocols: A Guide to Data Acquisition
The following protocols outline the standard procedures for acquiring high-quality spectroscopic

data for bromomethylenecyclohexane.
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NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of bromomethylenecyclohexane in

0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small

amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Instrument Setup: Acquire the spectra on a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Set the spectral width to approximately 16 ppm.

Use a 30-degree pulse angle.

Set the relaxation delay to 1-2 seconds.

Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Set the spectral width to approximately 220 ppm.

Use a proton-decoupled pulse sequence (e.g., zgpg30).

Set the relaxation delay to 2-5 seconds.

Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance

of ¹³C.

IR Spectroscopy
Sample Preparation: For a liquid sample, a thin film can be prepared by placing a drop of the

neat liquid between two salt plates (e.g., NaCl or KBr).

Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Record a background spectrum of the clean salt plates.
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Record the sample spectrum.

The instrument software will automatically ratio the sample spectrum to the background

spectrum to produce the final absorbance or transmittance spectrum.

Scan in the range of 4000-400 cm⁻¹.

Mass Spectrometry
Sample Introduction: Introduce a dilute solution of the sample in a volatile solvent (e.g.,

methanol or dichloromethane) into the mass spectrometer via a direct insertion probe or

through a gas chromatograph (GC-MS).

Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.

Mass Analysis: Scan a mass range of m/z 40-300 to ensure detection of the molecular ion

and significant fragments.

The following diagram illustrates the general workflow for spectroscopic analysis.

Sample Preparation

Spectroscopic Techniques

Data Interpretation

Bromomethylenecyclohexane

NMR (¹H, ¹³C) IR MS

Structural Elucidation

Click to download full resolution via product page
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Caption: General workflow for the spectroscopic analysis of a chemical compound.

Conclusion
The comprehensive spectroscopic analysis of bromomethylenecyclohexane, integrating ¹H

NMR, ¹³C NMR, IR, and MS data, provides an unambiguous structural confirmation. For

researchers in drug development, a thorough understanding of these techniques and their

application to key synthetic intermediates is not merely a matter of analytical chemistry; it is a

fundamental component of robust and reproducible scientific research. The principles and data

presented in this guide serve as a practical reference for the confident characterization of this

and other related molecules.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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